Cas no 227758-97-6 (1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)-)

1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)- structure
227758-97-6 structure
Product Name:1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)-
CAS No:227758-97-6
MF:C15H17NO4
MW:275.299784421921
CID:245000
PubChem ID:11437303
Update Time:2025-04-19

1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)-
    • 1-O-benzyl 2-O-methyl (2S)-3,4-dihydro-2H-pyridine-1,2-dicarboxylate
    • METHYL (2S)-1-CBZ-1,2,3,4-TETRAHYDRO-2-PYRIDINECARBOXYLATE
    • (2S)-3,4-dihydro-2H-pyridine-1,2-dicarboxylic acid 1-benzyl ester 2-methyl ester
    • AG-E-65504
    • CTK4F0153
    • (S)-1-Benzyl 2-methyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
    • Methyl(2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate
    • 227758-97-6
    • DTXSID20465894
    • Inchi: 1S/C15H17NO4/c1-19-14(17)13-9-5-6-10-16(13)15(18)20-11-12-7-3-2-4-8-12/h2-4,6-8,10,13H,5,9,11H2,1H3/t13-/m0/s1
    • InChI Key: IZUKUAYQEZMUBG-ZDUSSCGKSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C=CCC[C@H]1C(=O)OC)=O

Computed Properties

  • Exact Mass: 275.11600
  • Monoisotopic Mass: 275.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84000
  • LogP: 2.41220

1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)- Related Literature

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